Cas no 2228609-65-0 (5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazol-3-amine
• CAS No: 2228609-65-0
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 6212746
• PubChem ID: 165973681
• Update Time: 2025-06-12

5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazol-3-amine
• EN300-1808166
• 2228609-65-0

• Inchi： 1S/C7H8N4O/c1-4-7(10-3-9-4)5-2-6(8)11-12-5/h2-3H,1H3,(H2,8,11)(H,9,10)
• InChI Key： ADUSYZNOMMYZDW-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1=C(C)NC=N1

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.7Ų

Additional information on 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazol-3-amine

Professional Introduction to Compound with CAS No. 2228609-65-0 and Product Name: 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazol-3-amine

The compound with the CAS number 2228609-65-0 and the product name 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both imidazole and oxazole moieties in its molecular framework suggests a high degree of versatility, making it a promising candidate for further exploration in drug discovery and development.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazol-3-amine as a scaffold for designing novel therapeutic agents. The combination of an imidazole ring, known for its bioactivity, with an oxazole ring, which is recognized for its stability and metabolic resistance, creates a compound that is well-suited for various pharmacological applications. This dual functionality has been exploited in several studies aimed at developing compounds with enhanced pharmacokinetic profiles.

In particular, the 4-methyl substituent on the imidazole ring plays a crucial role in modulating the electronic properties of the molecule. This substitution pattern has been shown to influence binding affinity to biological targets, making it a key factor in optimizing drug-like properties. The 1,2-oxazol-3-amine moiety further contributes to the compound's potential by providing a site for further functionalization, enabling the creation of derivatives with tailored biological activities.

One of the most compelling aspects of 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazol-3-amine is its potential as an intermediate in the synthesis of more complex molecules. The oxazole ring, in particular, is a versatile platform that can be modified through various chemical reactions, such as nucleophilic substitution or cyclization reactions. These modifications allow for the introduction of additional functional groups that can enhance solubility, bioavailability, or target specificity.

Current research initiatives are exploring the pharmacological potential of this compound in several therapeutic areas. For instance, studies have indicated that derivatives of 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazol-3-amine may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The unique structural features of this compound make it an attractive candidate for developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

Additionally, the compound's ability to cross biological membranes has been investigated as part of efforts to develop new treatments for neurological disorders. The lipophilicity imparted by the 4-methyl group and the overall molecular architecture suggests that this compound could potentially penetrate the blood-brain barrier, making it suitable for central nervous system (CNS) applications. Preliminary studies have shown promising results in animal models, where modified derivatives have demonstrated neuroprotective effects.

The synthesis of 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazol-3-amine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the oxazole ring through cyclization reactions involving appropriate precursors. Subsequent steps involve introducing the imidazole moiety through condensation reactions or nucleophilic additions. The final step often includes functionalizing the amine group to achieve the desired pharmacological properties.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. Advanced computational methods have been employed to predict reaction outcomes and identify optimal conditions for synthesizing this compound efficiently. These techniques have not only accelerated the discovery process but also minimized waste by allowing for precise control over reaction conditions.

In conclusion, 5-(4-methyl-1H-imidazol-5-yli)-1,2 oxazol -3 -amine (CAS No. 2228609 -65 -0) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in future medical treatments.